Cas no 898769-73-8 (4-[3-(2-methoxyphenyl)propanoyl]benzonitrile)

• Product Name: 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile
• CAS No: 898769-73-8
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1946751
• PubChem ID: 24725773
• Update Time: 2025-10-30

4-[3-(2-methoxyphenyl)propanoyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-CYANO-3-(2-METHOXYPHENYL)PROPIOPHENONE
• 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile
• LogP
• DTXSID60644166
• AKOS016021553
• 898769-73-8
• MFCD03843053

• MDL： MFCD03843053
• Inchi： 1S/C17H15NO2/c1-20-17-5-3-2-4-15(17)10-11-16(19)14-8-6-13(12-18)7-9-14/h2-9H,10-11H2,1H3
• InChI Key： IIFYFWUITBIMRK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 265.11000
• Monoisotopic Mass: 265.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 3.38238

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile

Recent Advances in the Study of 4-[3-(2-Methoxyphenyl)propanoyl]benzonitrile (CAS: 898769-73-8): A Comprehensive Research Brief

The compound 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile (CAS: 898769-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

One of the key areas of interest in recent research has been the synthesis and structural modification of 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which demonstrated high efficiency and scalability. These advancements are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for research purposes.

In addition to synthetic improvements, the pharmacological profile of 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile has been extensively investigated. Recent in vitro and in vivo studies have revealed its potent activity as a modulator of specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. For instance, a 2024 study in Biochemical Pharmacology demonstrated that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. These findings suggest its potential as a lead compound for developing novel anti-inflammatory therapeutics.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic properties. A study conducted by a team at the University of Cambridge (2024) utilized advanced mass spectrometry techniques to characterize the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile. The results indicated favorable bioavailability and metabolic stability, which are essential attributes for drug development. Furthermore, the study identified key metabolites that could contribute to the compound's therapeutic effects, providing valuable insights for future optimization efforts.

The potential therapeutic applications of 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile extend beyond inflammation. Recent preclinical studies have explored its efficacy in neurodegenerative diseases, such as Alzheimer's and Parkinson's. A 2023 publication in Neuropharmacology reported that the compound demonstrated neuroprotective effects in animal models by reducing oxidative stress and amyloid-beta aggregation. These findings underscore its versatility and highlight the need for further investigation into its mechanisms of action in different disease contexts.

Despite the promising results, challenges remain in the development of 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile as a therapeutic agent. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical benefits. Ongoing research is expected to provide deeper insights into its safety and efficacy, paving the way for its eventual application in human medicine.

In conclusion, 4-[3-(2-methoxyphenyl)propanoyl]benzonitrile (CAS: 898769-73-8) represents a promising candidate for drug development, with recent studies highlighting its synthetic accessibility, pharmacological activity, and therapeutic potential. The compound's multifaceted effects make it a valuable subject for further research, particularly in the fields of inflammation and neurodegenerative diseases. As the scientific community continues to unravel its complexities, this molecule may soon emerge as a cornerstone in the development of next-generation therapeutics.